Cas no 1155005-47-2 (2-Methyl-4-(4-methyl-1-piperidinyl)aniline)

• Product Name: 2-Methyl-4-(4-methyl-1-piperidinyl)aniline
• CAS No: 1155005-47-2
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 4681669
• Update Time: 2025-07-19

2-Methyl-4-(4-methyl-1-piperidinyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-4-(4-METHYL-1-PIPERIDINYL)ANILINE
• 2-methyl-4-(4-methylpiperidin-1-yl)aniline
• 2-Methyl-4-(4-methyl-1-piperidinyl)aniline

• Inchi： 1S/C13H20N2/c1-10-5-7-15(8-6-10)12-3-4-13(14)11(2)9-12/h3-4,9-10H,5-8,14H2,1-2H3
• InChI Key： NZESFHIIJHUTRR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=C(C)C=2)N)CCC(C)CC1

Computed Properties

• Exact Mass: 204.163
• Monoisotopic Mass: 204.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

Additional information on 2-Methyl-4-(4-methyl-1-piperidinyl)aniline

Introduction to 2-Methyl-4-(4-methyl-1-piperidinyl)aniline and Its Significance in Modern Chemical Research

Compounds play a pivotal role in the advancement of pharmaceuticals and chemical research. Among these, 2-Methyl-4-(4-methyl-1-piperidinyl)aniline, with the CAS number 1155005-47-2, has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework, has been the subject of extensive studies in various scientific domains.

The molecular structure of 2-Methyl-4-(4-methyl-1-piperidinyl)aniline consists of a benzene ring substituted with a methyl group at the 2-position and an aniline moiety linked to a piperidine ring at the 4-position. This configuration imparts distinct chemical and pharmacological properties, making it a valuable candidate for further exploration. The presence of both aromatic and heterocyclic components in its structure suggests potential interactions with biological targets, which has sparked considerable interest among researchers.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-Methyl-4-(4-methyl-1-piperidinyl)aniline has emerged as a compound of interest in this context. Its ability to modulate various biological pathways makes it a promising candidate for drug discovery. Specifically, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases.

One of the most compelling aspects of 2-Methyl-4-(4-methyl-1-piperidinyl)aniline is its potential application in the development of treatments for neurological disorders. Research has shown that compounds with similar structural motifs can interact with neurotransmitter systems, potentially leading to novel therapeutic strategies. For instance, the piperidine ring in 2-Methyl-4-(4-methyl-1-piperidinyl)aniline may facilitate binding to specific receptors in the brain, offering a new avenue for treating conditions such as depression and anxiety.

The synthesis of 2-Methyl-4-(4-methyl-1-piperidinyl)aniline is another area of active investigation. Researchers have developed various synthetic routes to produce this compound with high yield and purity. These synthetic methods not only contribute to the availability of the compound for further studies but also provide insights into its structural complexity. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve optimal results.

In addition to its pharmacological potential, 2-Methyl-4-(4-methyl-1-piperidinyl)aniline has shown promise in material science applications. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in semiconductors and conductive materials. This dual functionality as both a pharmaceutical lead and a material science component underscores the versatility of this compound.

The safety profile of 2-Methyl-4-(4-methyl-1-piperidinyl)aniline is another critical consideration. Extensive toxicological studies have been conducted to evaluate its potential hazards and establish safe handling protocols. These studies have provided valuable data on its acute and chronic toxicity, helping researchers navigate its use in laboratory settings. Furthermore, efforts have been made to develop environmentally friendly synthetic methods that minimize waste and reduce environmental impact.

The future prospects for 2-Methyl-4-(4-methyl-1-piperidinyl)aniline are vast and multifaceted. Ongoing research aims to explore its full potential in drug development, material science, and beyond. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full therapeutic benefits of this compound. As our understanding of its properties grows, so too does the likelihood of discovering new applications that could benefit society.

In conclusion, 2-Methyl-4-(4-methyl-1-piperidinyl)aniline, with its CAS number 1155005-47-2, represents a significant advancement in chemical research. Its unique structure and versatile applications make it a compound worthy of continued study and development. As research progresses, we can expect to see even more innovative uses emerge, further solidifying its importance in both academic and industrial settings.